![molecular formula C19H21N3O4 B2742231 N1-(benzo[d][1,3]dioxol-5-yl)-N2-(2-(dimethylamino)-2-phenylethyl)oxalamide CAS No. 941932-18-9](/img/structure/B2742231.png)
N1-(benzo[d][1,3]dioxol-5-yl)-N2-(2-(dimethylamino)-2-phenylethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound seems to contain a benzo[d][1,3]dioxol-5-yl group, which is a structural motif found in many natural products and synthetic molecules exhibiting a broad spectrum of biological activities . It also contains a dimethylamino phenylethyl group, which could potentially contribute to its properties.
Scientific Research Applications
Catalytic and Physicochemical Properties
- Dinuclear metal(II) complexes involving similar chemical frameworks have been studied for their structures, physicochemical properties, and catalase-like functions. These complexes exhibit significant catalytic activities and have been analyzed for their potential applications in various chemical reactions and processes (Yamami et al., 1997).
Herbicide Activity
- Compounds with structural similarities have been identified as active herbicides, effective against annual and perennial grasses, showing potential utility in agricultural applications for forage legumes, turf grasses, and cultivated crops (Viste et al., 1970).
Insecticidal Properties
- Flubendiamide, a novel class of insecticide with unique chemical structures related to the compound of interest, has demonstrated extremely strong insecticidal activity against lepidopterous pests, including resistant strains. Its unique mode of action suggests potential for integrated pest management programs (Tohnishi et al., 2005).
Molecular Docking and Enzyme Inhibition
- Research on Schiff bases derived from sulfa drugs, related to the chemical structure , has highlighted their enzyme inhibition capabilities. These studies have explored their effects on various enzymes and potential pharmaceutical applications through molecular docking studies (Alyar et al., 2019).
Molecular Recognition
- Studies have been conducted on compounds capable of selective molecular recognition for nucleotides in aqueous solutions, indicating potential applications in biochemical sensing and analysis (Gao et al., 2003).
properties
IUPAC Name |
N'-(1,3-benzodioxol-5-yl)-N-[2-(dimethylamino)-2-phenylethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O4/c1-22(2)15(13-6-4-3-5-7-13)11-20-18(23)19(24)21-14-8-9-16-17(10-14)26-12-25-16/h3-10,15H,11-12H2,1-2H3,(H,20,23)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLPXJUUCGDRXOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNC(=O)C(=O)NC1=CC2=C(C=C1)OCO2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.